1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone

• IUPAC Name: 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxyimidazolidin-4-one
• InChI: InChI=1S/C16H12Cl2N2O3/c17-11-6-7-12(13(18)8-11)15-19(9-14(21)20(15)23)16(22)10-4-2-1-3-5-10/h1-8,15,23H,9H2
• InChI Key: BBAWQVHNGZIMED-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(N1C(=O)C2=CC=CC=C2)C3=C(C=C(C=C3)Cl)Cl)O
• Molecular Formula: C16H12Cl2N2O3
• Molecular Weight: 351.2 g/mol

Description

1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain, inflammation, and fever. This drug is a member of the phenylacetic acid derivative class of NSAIDs, and it works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, mediators of inflammation and pain.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins, mediators of inflammation and pain. This inhibition leads to a decrease in the production of prostaglandins, resulting in a reduction in inflammation and pain.
Biochemical and physiological effects:
Diclofenac has been shown to have a number of biochemical and physiological effects, including the inhibition of platelet aggregation, the reduction of fever, and the modulation of the immune response. In addition, 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone has been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone in lab experiments include its well-established mechanism of action, its availability as a commercial drug, and its relatively low cost. However, there are also limitations to its use, including the potential for off-target effects and toxicity at high doses.

Future Directions

Future research on 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone may focus on its potential as an anticancer agent, as well as its effects on other cellular and molecular pathways. In addition, there may be opportunities to develop new formulations of this compound that improve its efficacy and reduce its side effects. Finally, research may also explore the use of this compound in combination with other drugs or therapies, in order to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone involves the reaction of 2,4-dichlorophenylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-amino-2-methyl-1-propanol to form the imidazolidinone ring, which is subsequently hydrolyzed to form the final product, this compound.

Scientific Research Applications

Diclofenac has been extensively studied for its therapeutic potential in a variety of conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and postoperative pain. In addition, recent research has shown that 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone may have potential as an anticancer agent, due to its ability to inhibit the growth and proliferation of cancer cells.